Cas no 2172481-00-2 (1-butyl-4-(chloromethyl)-5-cyclobutyl-1H-1,2,3-triazole)

• Product Name: 1-butyl-4-(chloromethyl)-5-cyclobutyl-1H-1,2,3-triazole
• CAS No: 2172481-00-2
• MF: C₁₁H₁₈ClN₃
• MW: 227.733721256256
• CID: 6419826
• PubChem ID: 165603378
• Update Time: 2025-05-24

1-butyl-4-(chloromethyl)-5-cyclobutyl-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 1-butyl-4-(chloromethyl)-5-cyclobutyl-1H-1,2,3-triazole
• EN300-1595329
• 2172481-00-2

• Inchi： 1S/C11H18ClN3/c1-2-3-7-15-11(9-5-4-6-9)10(8-12)13-14-15/h9H,2-8H2,1H3
• InChI Key： LYCRPFKESQDLBZ-UHFFFAOYSA-N
• SMILES： ClCC1=C(C2CCC2)N(CCCC)N=N1

Computed Properties

• Exact Mass: 227.1189253g/mol
• Monoisotopic Mass: 227.1189253g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 30.7Ų

Additional information on 1-butyl-4-(chloromethyl)-5-cyclobutyl-1H-1,2,3-triazole

1-butyl-4-(chloromethyl)-5-cyclobutyl-1H-1,2,3-triazole: A Comprehensive Overview

The compound 1-butyl-4-(chloromethyl)-5-cyclobutyl-1H-1,2,3-triazole (CAS No. 2172481-00-2) is a highly specialized organic compound with a unique structure that combines a triazole ring system with substituents such as a butyl group, a chloromethyl group, and a cyclobutyl group. This compound has garnered significant attention in the fields of organic synthesis, materials science, and pharmacology due to its versatile properties and potential applications.

The triazole ring system is a heterocyclic aromatic compound that is widely used in various chemical industries. The presence of the butyl group in this compound provides it with enhanced hydrophobicity and stability, making it suitable for applications where resistance to environmental factors is crucial. The chloromethyl group, on the other hand, introduces reactivity into the molecule, enabling it to participate in various chemical reactions such as nucleophilic substitutions and additions. Additionally, the cyclobutyl group contributes to the compound's rigidity and mechanical strength, which are desirable properties in materials science.

Recent studies have highlighted the potential of 1-butyl-4-(chloromethyl)-5-cyclobutyl-1H-1,2,3-triazole in drug delivery systems. Its unique structure allows for the conjugation of bioactive molecules, making it an ideal candidate for targeted drug delivery. Researchers have explored its ability to act as a carrier for anticancer drugs, where its stability and reactivity play a crucial role in ensuring the controlled release of therapeutic agents.

In the realm of materials science, this compound has been investigated for its potential as a building block in polymer synthesis. The triazole ring system is known for its ability to form robust covalent bonds through click chemistry reactions. The incorporation of chloromethyl and cyclobutyl groups into this structure enhances its compatibility with various polymer matrices, leading to the development of advanced materials with improved mechanical and thermal properties.

The synthesis of 1-butyl-4-(chloromethyl)-5-cyclobutyl-1H-1,2,3-triazole involves a multi-step process that typically begins with the preparation of intermediate compounds such as azides and alkynes. The final product is obtained through a copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, which is a cornerstone of click chemistry. This method ensures high yields and excellent control over the product's purity and structure.

From an environmental standpoint, researchers have also explored the biodegradability of this compound. Studies indicate that under specific conditions, 1-butyl-4-(chloromethyl)-5-cyclobutyl-1H-1,2,3-triazole can undergo microbial degradation, reducing its environmental footprint. This property is particularly important for applications where sustainability is a key consideration.

In conclusion, CAS No. 2172481-00-2, or 1-butyl-4-(chloromethyl)-5-cyclobutyl-1H-1,2,3-triazole, represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique combination of structural features makes it an invaluable tool in modern chemistry and materials science. As research continues to uncover new possibilities for this compound, its role in advancing technological and therapeutic innovations is expected to grow significantly.